2-((4-fluorophenyl)thio)-N-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]acetamide
• InChI: InChI=1S/C15H16FNO3S/c1-10-2-7-14(20-10)13(18)8-17-15(19)9-21-12-5-3-11(16)4-6-12/h2-7,13,18H,8-9H2,1H3,(H,17,19)
• InChI Key: VJNOZRMLKPBXAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(CNC(=O)CSC2=CC=C(C=C2)F)O
• Molecular Formula: C15H16FNO3S
• Molecular Weight: 309.4 g/mol

Description

2-((4-fluorophenyl)thio)-N-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)acetamide, also known as FPEA, is a chemical compound that has gained significant attention in the scientific community due to its potential use as a therapeutic agent. FPEA belongs to the class of acetamide compounds and has been shown to possess a wide range of biological activities.

Scientific Research Applications

Synthesis and Biological Activities

Chemical Synthesis and Characterization : The synthesis of novel compounds with specific functional groups, such as fluorophenyl and furanyl groups, often aims to explore their potential biological activities or material properties. Compounds similar to "2-((4-fluorophenyl)thio)-N-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)acetamide" are synthesized through various chemical reactions, with their structures confirmed by techniques like NMR, IR, and Mass spectrometry (Sunder & Maleraju, 2013).

Antitumor and Anti-inflammatory Activities : Similar compounds exhibit significant biological activities, including antitumor and anti-inflammatory effects. For instance, derivatives of related chemical structures have been assessed for their anti-inflammatory activity, showing promising results (Sunder & Maleraju, 2013). Additionally, the synthesis and evaluation of certain fluorophenyl-containing compounds have indicated selective antitumor activities, highlighting the potential therapeutic applications of these molecules (Jing, 2011).

Material Science and Sensor Development

Development of Chemosensors : Compounds with specific structural features, such as those containing fluorophenyl groups, have been utilized in the development of chemosensors. These sensors are capable of detecting ions or molecules with high sensitivity and selectivity, which is crucial in environmental monitoring, diagnostic applications, and research (Park et al., 2015).

Crystal Structure Analysis : The study of crystal structures of chemically synthesized compounds provides valuable insights into their physical properties and potential applications in material science. Research on compounds with methylthio and fluorophenyl groups has contributed to the understanding of their crystalline forms and the implications for their functional properties (Nagaraju et al., 2018).